Cas no 2034576-75-3 (2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine)

• Product Name: 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine
• CAS No: 2034576-75-3
• MF: C₁₂H₁₇N₃O₃S
• MW: 283.34668135643
• CID: 5337437
• Update Time: 2025-05-20

2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-((1-(cyclopropylsulfonyl)piperidin-3-yl)oxy)pyrimidine
• 2-(1-cyclopropylsulfonylpiperidin-3-yl)oxypyrimidine
• 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine

• Inchi： 1S/C12H17N3O3S/c16-19(17,11-4-5-11)15-8-1-3-10(9-15)18-12-13-6-2-7-14-12/h2,6-7,10-11H,1,3-5,8-9H2
• SMILES： S(C1CC1)(N1CCCC(C1)OC1N=CC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 0.9
• Topological Polar Surface Area: 80.8

Additional information on 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine

Introduction to 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine (CAS No: 2034576-75-3)

2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine (CAS No: 2034576-75-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and role in the development of drugs targeting various diseases. The presence of a cyclopropanesulfonyl group in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a promising candidate for further investigation.

The cyclopropanesulfonyl moiety is particularly interesting because it can influence the compound's interactions with biological targets through its electrophilic nature and ability to form stable complexes with nucleophiles. This feature has been exploited in the design of inhibitors and modulators for enzymes and receptors involved in critical metabolic and signaling pathways. In recent years, there has been a surge in research focusing on pyrimidine-based compounds due to their potential to modulate key cellular processes, including DNA replication, transcription, and translation.

One of the most compelling aspects of 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar or even enhanced biological activity. For instance, pyrimidine derivatives have been extensively studied for their antiviral, anticancer, and anti-inflammatory properties. The incorporation of the cyclopropanesulfonyl group into the pyrimidine core could potentially enhance these properties by improving binding affinity or altering metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Molecular docking studies have shown that 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine can interact with various biological targets, including kinases and transcription factors, which are implicated in numerous diseases. These interactions are thought to be mediated by the cyclopropanesulfonyl group, which can form hydrogen bonds and hydrophobic interactions with key residues in the target proteins.

In vitro studies have begun to elucidate the mechanism of action of 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine. Initial results suggest that it may inhibit the activity of specific kinases by competing with ATP for binding sites. This inhibition could lead to a cascade of downstream effects that modulate cellular signaling pathways involved in proliferation, survival, and apoptosis. Additionally, the compound may exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

The synthesis of 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements include novel catalytic systems and optimized reaction conditions that facilitate the formation of key intermediates. The ability to synthesize this compound efficiently is crucial for conducting further biological evaluations and clinical trials.

The potential therapeutic applications of 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine are vast. Given its structural similarities to known drugs, it could be developed into a treatment for various diseases, including cancer, inflammation, and viral infections. Furthermore, its unique chemical properties may make it useful in combination therapies, where it can be paired with other drugs to enhance efficacy or reduce side effects.

Ongoing research is focused on optimizing the pharmacological properties of 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine through structure-activity relationship studies. By modifying specific regions of the molecule, researchers aim to improve its potency, selectivity, and bioavailability. These efforts are crucial for translating preclinical findings into effective clinical treatments.

In conclusion, 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine (CAS No: 2034576-75-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for pyrimidine derivatives, compounds like 2-{[1-(cyclopropanesulfonyl)piperidin-3-yl]oxy}pyrimidine are likely to play a crucial role in the development of next-generation drugs.